Cas no 2229669-14-9 (3-2-(morpholin-4-yl)phenylprop-2-enal)

• Product Name: 3-2-(morpholin-4-yl)phenylprop-2-enal
• CAS No: 2229669-14-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5838407
• PubChem ID: 165609372
• Update Time: 2025-06-08

3-2-(morpholin-4-yl)phenylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-2-(morpholin-4-yl)phenylprop-2-enal
• 2229669-14-9
• EN300-1756747
• 3-[2-(morpholin-4-yl)phenyl]prop-2-enal

• Inchi： 1S/C13H15NO2/c15-9-3-5-12-4-1-2-6-13(12)14-7-10-16-11-8-14/h1-6,9H,7-8,10-11H2/b5-3+
• InChI Key： RRPSNAZKEWAREL-HWKANZROSA-N
• SMILES： O1CCN(C2C=CC=CC=2/C=C/C=O)CC1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-2-(morpholin-4-yl)phenylprop-2-enal

Introduction to CAS No. 2229669-14-9: 3-(2-(morpholin-4-yl)phenyl)prop-2-enal

CAS No. 2229669-14-9, also known as 3-(2-(morpholin-4-yl)phenyl)prop-2-enal, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of chalcones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

The chemical structure of 3-(2-(morpholin-4-yl)phenyl)prop-2-enal features a conjugated double bond system and a morpholine ring, which contribute to its unique pharmacological profile. The morpholine ring, in particular, is a common structural motif in many bioactive molecules, providing the compound with enhanced solubility and stability. These properties make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-(2-(morpholin-4-yl)phenyl)prop-2-enal in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that CAS No. 2229669-14-9 could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(2-(morpholin-4-yl)phenyl)prop-2-enal has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.

The potential of CAS No. 2229669-14-9 extends beyond its direct biological activities. It has also been used as a building block in the synthesis of more complex molecules with enhanced therapeutic properties. For example, chemists at the University of California have developed novel derivatives of 3-(2-(morpholin-4-yl)phenyl)prop-2-enal that exhibit improved pharmacokinetic profiles and reduced toxicity compared to the parent compound. These derivatives are currently being evaluated in preclinical studies for their efficacy against various diseases.

The synthesis of 3-(2-(morpholin-4-yl)phenyl)prop-2-enal is well-documented in the literature and can be achieved through several synthetic routes. One common approach involves the Claisen-Schmidt condensation reaction between 4-morpholinoacetophenone and benzaldehyde. This method provides high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while CAS No. 2229669-14-9 is not classified as a hazardous material or controlled substance, proper precautions should still be taken when working with this compound. It is recommended to handle it in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The future prospects for 3-(2-(morpholin-4-yl)phenyl)prop-2-enal are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically viable drugs.

In conclusion, CAS No. 2229669-14-9, or 3-(2-(morpholin-4-yl)phenyl)prop-2-enal, represents an exciting area of research with significant potential applications in medicine. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation and development.